Cas no 2549039-02-1 (7-Methoxy-3-{[1-(oxolane-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one)

• Product Name: 7-Methoxy-3-{[1-(oxolane-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one
• CAS No: 2549039-02-1
• MF: C₂₀H₂₅N₃O₄
• MW: 371.430205106735
• CID: 5314913
• PubChem ID: 154583791
• Update Time: 2025-11-03

7-Methoxy-3-{[1-(oxolane-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-3-[[1-[(tetrahydro-3-furanyl)carbonyl]-4-piperidinyl]methyl]-4(3H)-quinazolinone
• 2549039-02-1
• AKOS039940439
• 7-methoxy-3-{[1-(oxolane-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one
• F6670-5375
• 7-Methoxy-3-{[1-(oxolane-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C20H25N3O4/c1-26-16-2-3-17-18(10-16)21-13-23(20(17)25)11-14-4-7-22(8-5-14)19(24)15-6-9-27-12-15/h2-3,10,13-15H,4-9,11-12H2,1H3
• InChI Key： SNLZZZOMZUEOAY-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(N1CCC(CN2C=NC3C=C(C=CC=3C2=O)OC)CC1)=O

Computed Properties

• Exact Mass: 371.18450629g/mol
• Monoisotopic Mass: 371.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 606.2±65.0 °C(Predicted)
• pka: 1.03±0.70(Predicted)

Additional information on 7-Methoxy-3-{[1-(oxolane-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 7-Methoxy-3-{[1-(oxolane-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one (CAS No. 2549039-02-1)

The compound 7-Methoxy-3-{[1-(oxolane-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one, identified by its CAS No. 2549039-02-1, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique structural features, including a quinazolin-4-one core and a piperidin-4-yl moiety, make it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has focused on small-molecule inhibitors and modulators for treating complex diseases. The 7-Methoxy-3-{[1-(oxolane-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one structure exhibits a balanced lipophilicity and hydrogen-bonding capacity, which are critical for drug-likeness and bioavailability. These properties are often searched by professionals in the context of ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a hot topic in modern pharmacology.

The incorporation of a methoxy group at the 7-position of the quinazolinone scaffold enhances the compound's metabolic stability, a feature highly sought after in CNS (Central Nervous System) drug development. This aligns with the increasing interest in neurotherapeutics, as evidenced by frequent searches for terms like "blood-brain barrier penetration" and "neuroprotective agents". The oxolane-3-carbonyl fragment further diversifies its interaction profile, potentially enabling selective binding to unexplored biological targets.

From a synthetic chemistry perspective, the CAS No. 2549039-02-1 compound presents an intriguing case study for green chemistry enthusiasts. Its synthesis likely involves catalytic transformations and atom-economical steps, reflecting the industry's shift toward sustainable practices. Online queries about "eco-friendly synthetic routes" and "catalyst design" underscore the relevance of such discussions in contemporary research.

Analytical characterization of 7-Methoxy-3-{[1-(oxolane-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one would typically employ advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy. These methods are frequently searched in conjunction with "structural elucidation" and "purity assessment", highlighting their importance in quality control for potential API (Active Pharmaceutical Ingredient) development.

While not yet widely commercialized, this compound exemplifies the innovation driving orphan drug research and rare disease therapeutics. The rise in searches for "novel heterocyclic scaffolds" and "targeted protein degradation" suggests a receptive audience for such specialized molecules. Its piperidine-oxolane hybrid structure could inspire new directions in fragment-based drug design, another trending topic in computational chemistry circles.

In conclusion, 7-Methoxy-3-{[1-(oxolane-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one represents a compelling example of modern medicinal chemistry's evolution. Its multifaceted nature addresses several current research priorities, from CNS drug delivery to sustainable synthesis, making it a noteworthy subject for both academic and industrial investigation.